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Compound of Interest

Compound Name:

[4-Fluoro-3-

(Hydroxymethyl)Phenyl]Boronic

Acid

Cat. No.: B1321477 Get Quote

An In-depth Technical Guide to the Safety and Handling of [4-Fluoro-3-
(Hydroxymethyl)Phenyl]Boronic Acid

Introduction

[4-Fluoro-3-(hydroxymethyl)phenyl]boronic acid is a versatile organoboronic acid derivative

that serves as a critical building block in organic synthesis and medicinal chemistry.[1]

Recognized for its unique chemical properties, it is frequently utilized as a key intermediate in

the synthesis of complex molecules and pharmaceuticals, particularly in the development of

drugs targeting cancer and other diseases.[1][2] Its applications also extend to bioconjugation,

materials science, and analytical chemistry.[2] This guide provides a comprehensive overview

of its physicochemical properties, hazards, and detailed protocols for safe handling, storage,

and use, tailored for researchers, scientists, and drug development professionals.

Physicochemical and General Information
This compound is typically supplied as a white to slightly yellow crystalline powder.[1] It is

valued for its stability and relative ease of handling in laboratory settings, which enhances its

utility.[1]
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Property Value Reference

CAS Number 481681-02-1 [1][3]

Molecular Formula C7H8BFO3 [1][3]

Molecular Weight 169.95 g/mol [1][3]

Appearance
White to slightly yellow

crystalline powder
[1]

Melting Point 126 °C [1]

Purity ≥97% (HPLC) [1]

Synonyms

4-Fluoro-3-

(hydroxymethyl)benzeneboroni

c acid

[1][4]

Storage Store at room temperature [1][5]

Hazard Identification and Classification
While a specific, comprehensive GHS classification for this exact compound is not readily

available in the aggregated search results, data from safety data sheets for structurally similar

arylboronic acids provide a strong basis for hazard assessment.[6][7][8] Users must always

consult the specific Safety Data Sheet (SDS) provided by the supplier before handling.
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Hazard Class Hazard Statement
Precautionary Statements
(Examples)

Skin Irritation H315: Causes skin irritation.[6]

P264: Wash skin thoroughly

after handling.[9] P280: Wear

protective gloves.[6][9]

Eye Irritation
H319: Causes serious eye

irritation.[6]

P280: Wear eye

protection/face protection.[6][9]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Respiratory Irritation
H335: May cause respiratory

irritation.[6]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[6][9] P271: Use only

outdoors or in a well-ventilated

area.[6][9]

Safe Handling and Storage
A systematic approach to handling, incorporating a hierarchy of controls, is essential to

minimize risk.
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Hierarchy of Hazard Controls

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: The hierarchy of controls for mitigating laboratory hazards.

Engineering Controls
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Ventilation: Work in a well-ventilated area.[6] For procedures that may generate dust, use a

chemical fume hood.

Safety Equipment: Ensure that eyewash stations and safety showers are close to the

workstation location.[7][10]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles that comply with OSHA 29 CFR

1910.133 or European Standard EN166.[7][8]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent

skin exposure.[6][7]

Respiratory Protection: If engineering controls are insufficient or for major spills, use a

NIOSH/MSHA-approved N95 dust respirator.[6]

Handling Procedures
Avoid all personal contact, including inhalation of dust.[6]

Minimize dust generation and accumulation.[9]

Wash hands and any exposed skin thoroughly after handling.[6][9]

Do not eat, drink, or smoke in areas where the chemical is handled.[9]

Storage Conditions
Keep containers securely sealed when not in use.[6]

Store in a cool, dry, and well-ventilated place away from incompatible materials.[10] The

compound is generally stored at room temperature.[1][5]

Emergency Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://static.cymitquimica.com/products/54/pdf/sds-PC412424.pdf
https://www.fishersci.com/store/msds?partNumber=AC369470010&productDescription=4-HYDROXYMETHYL+PHENYLB+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC359730050&productDescription=4-TRIFLUOROMETHOXYPHENYL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC369470010&productDescription=4-HYDROXYMETHYL+PHENYLB+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC430440050&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-PC412424.pdf
https://www.fishersci.com/store/msds?partNumber=AC369470010&productDescription=4-HYDROXYMETHYL+PHENYLB+1GR&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-PC412424.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC412424.pdf
https://aksci.com/sds/G829_SDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC412424.pdf
https://aksci.com/sds/G829_SDS.pdf
https://aksci.com/sds/G829_SDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC412424.pdf
https://www.fishersci.com/store/msds?partNumber=AC359730050&productDescription=4-TRIFLUOROMETHOXYPHENYL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemimpex.com/products/40286
https://www.calpaclab.com/4-fluoro-3-hydroxymethyl-phenylboronic-acid-contains-anhydride-min-97-1-gram/ala-f184724-1g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receive Chemical

Verify Integrity of Container
and Label

Store in Designated Cool,
Dry, Well-Ventilated Area

Prepare for Experiment:
Review SDS and SOPs

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Area
(e.g., Fume Hood)

Weigh and Handle Compound
Carefully to Avoid Dust

Perform Experiment

Clean Work Area and
Decontaminate Equipment

Return Compound to Storage,
Seal Tightly

Dispose of Waste in
Labeled Containers

End
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Start: Assemble Glassware
(Under Inert Atmosphere)

Add Boronic Acid,
Aryl Halide, and

Pd Catalyst to Flask

Add Solvent and
Aqueous Base Solution

Heat Reaction Mixture
(e.g., 80-100°C)

with Stirring

Monitor Reaction Progress
(e.g., by TLC or LC-MS)

Incomplete

Cool to Room Temperature

Complete

Quench Reaction
(e.g., with water)

Perform Liquid-Liquid
Extraction with Organic Solvent

Dry Organic Layer and
Concentrate in vacuo

Purify Crude Product
(e.g., Column Chromatography)

Analyze Final Product
(e.g., NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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